N-[3-(1H-imidazol-1-yl)propyl]-3-methylcyclohexanamine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3-methylcyclohexan-1-amine
• InChI: InChI=1S/C13H23N3/c1-12-4-2-5-13(10-12)15-6-3-8-16-9-7-14-11-16/h7,9,11-13,15H,2-6,8,10H2,1H3
• InChI Key: AGKNKMPCTVCZLF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)NCCCN2C=CN=C2
• Molecular Formula: C13H23N3
• Molecular Weight: 221.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858. The first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of imidazole is unique and complex. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is a versatile compound in chemical reactions. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole-based compounds is diverse and depends on the specific compound. Many imidazole-based compounds show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Safety and Hazards

Imidazole compounds can be toxic if swallowed and can cause severe skin burns and eye damage.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. Therefore, the future directions of research on imidazole and its derivatives are likely to focus on the development of new drugs with improved efficacy and safety profiles.